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Compound of Interest

Compound Name: Dioxohydrazine

Cat. No.: B1232715 Get Quote

CAS Number: 16824-89-8 Molecular Formula: N₂O₂

This technical guide provides an in-depth overview of dioxohydrazine, more commonly known

as dinitrogen dioxide or the nitric oxide dimer. Aimed at researchers, scientists, and drug

development professionals, this document consolidates the current understanding of its

chemical properties, synthesis, detection, and its putative role in biological systems. Given the

transient nature of dinitrogen dioxide, this guide also explores its relationship with the more

extensively studied reactive nitrogen species, nitric oxide (NO) and nitrogen dioxide (NO₂).

Chemical and Physical Properties
Dioxohydrazine is the simplest of the nitrogen oxides and exists in equilibrium with nitric

oxide.[1] Its properties are summarized in the table below. The molecule is predicted to have a

planar cis-conformation, which is the most stable isomer.[1]
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Property Value Reference(s)

CAS Number 16824-89-8 [1]

Molecular Formula N₂O₂ [1]

Molecular Weight 60.013 g/mol [2]

IUPAC Name N-oxonitrous amide [2]

Synonyms
Dinitrogen dioxide, Nitric oxide

dimer, ONNO
[1]

Appearance
Exists in equilibrium with NO;

solid form is colorless
[2]

O-N bond distance 1.15 Å [1]

N-N bond distance 2.33 Å [1]

O=N-N angle 95° [1]

Synthesis and Handling
The synthesis of dinitrogen dioxide for laboratory use is intrinsically linked to the generation of

nitric oxide, as N₂O₂ exists in equilibrium with its monomer. Laboratory-scale synthesis of

nitrogen oxides can be achieved through several methods, which can be adapted for the study

of N₂O₂.

Experimental Protocol: Laboratory Synthesis of
Nitrogen Oxides
Objective: To generate a stream of nitrogen oxides, including NO and its dimer N₂O₂, for

experimental use.

Materials:

Concentrated nitric acid (HNO₃)

Copper turnings
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Gas generation flask

Gas washing bottle with a suitable drying agent (e.g., anhydrous calcium chloride)

Collection vessel (e.g., gas syringe or a cold trap)

Fume hood

Procedure:

Set up the gas generation apparatus in a well-ventilated fume hood.

Place copper turnings in the gas generation flask.

Slowly add concentrated nitric acid to the copper turnings. The reaction will produce nitrogen

dioxide (NO₂) gas, which is in equilibrium with dinitrogen tetroxide (N₂O₄), and nitric oxide

(NO), which will dimerize to N₂O₂ at low temperatures.[3]

Pass the generated gas through a drying agent to remove moisture.

To isolate N₂O₂, the gas stream can be passed through a cold trap (e.g., cooled with liquid

nitrogen) to condense the dimer.

Handle all nitrogen oxides with extreme caution due to their toxicity.[4]
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Diagram 1: Workflow for the laboratory synthesis of dinitrogen dioxide.

Detection and Quantification
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The detection of the transient N₂O₂ molecule in biological systems is challenging due to its low

concentration and short lifetime. Analytical methods are often indirect, relying on the detection

of its monomer, NO, or its oxidation products.

Spectroscopic Methods
Photoelectron spectroscopy has been used to study the electronic structure of N₂O₂⁻, providing

insights into the neutral N₂O₂ molecule.[5] In biological samples, spectroscopic detection is

complicated by the presence of other absorbing species.

Chemiluminescence
Chemiluminescence-based detection is a highly sensitive method for quantifying nitric oxide.[6]

This technique can be adapted to infer the presence of N₂O₂ by measuring the release of NO

upon its dissociation.

Gas Chromatography (GC)
Gas chromatography can be used for the analysis of nitrous oxide (N₂O), but the analysis of

NO and NO₂ is more challenging due to their reactivity.[7] Quantification of N₂O₂ via GC is not

a standard method due to its instability.
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Diagram 2: Overview of analytical methods for dinitrogen dioxide.
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Biological Relevance and Potential Roles
Direct evidence for a specific signaling role of N₂O₂ in biological systems is scarce. Its

significance is likely as a transient intermediate in the complex chemistry of reactive nitrogen

species (RNS).

Formation in Biological Systems
Dinitrogen dioxide can form from the dimerization of nitric oxide, a key signaling molecule

produced by nitric oxide synthases (NOS).[2] The formation of N₂O₂ is favored at higher

concentrations of NO and lower temperatures.

Reactions with Biomolecules
The reactivity of N₂O₂ is expected to be linked to the formation of other reactive nitrogen

species. For instance, N₂O₂ can react with oxygen to form nitrogen dioxide (NO₂), which can

then lead to the formation of dinitrogen trioxide (N₂O₃), a potent nitrosating agent.

Reaction with Thiols: Dinitrogen trioxide (formed from the N₂O₂ pathway) is a key intermediate

in the S-nitrosation of thiols, a critical post-translational modification that regulates protein

function.[8][9]

Putative Biological Role of N₂O₂
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Diagram 3: Potential pathway for N₂O₂-mediated S-nitrosation of thiols.
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The toxicology of dinitrogen dioxide itself has not been extensively studied, likely due to its

transient nature. However, it is a component of the mixture of nitrogen oxides (NOx), which are

known respiratory irritants.[10] Inhalation of high concentrations of nitrogen oxides can lead to

pulmonary edema and other serious respiratory conditions.[11]

Conclusion and Future Directions
Dioxohydrazine (dinitrogen dioxide) remains an enigmatic molecule in biological chemistry.

While its chemical properties and its place in the equilibrium with nitric oxide are understood, its

specific roles in biological signaling and pathophysiology are yet to be fully elucidated. Future

research should focus on developing sensitive and specific methods for the direct detection

and quantification of N₂O₂ in biological systems. Such advancements will be crucial to

unraveling its potential contributions to the diverse biological effects of reactive nitrogen

species.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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